molecular formula C10H14ClNO3S B8526921 3-(N,N-Dimethylsulfamoyl)-4-methoxybenzyl chloride

3-(N,N-Dimethylsulfamoyl)-4-methoxybenzyl chloride

Cat. No. B8526921
M. Wt: 263.74 g/mol
InChI Key: WQDMPLQMZWUBQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(N,N-Dimethylsulfamoyl)-4-methoxybenzyl chloride is a useful research compound. Its molecular formula is C10H14ClNO3S and its molecular weight is 263.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(N,N-Dimethylsulfamoyl)-4-methoxybenzyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(N,N-Dimethylsulfamoyl)-4-methoxybenzyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(N,N-Dimethylsulfamoyl)-4-methoxybenzyl chloride

Molecular Formula

C10H14ClNO3S

Molecular Weight

263.74 g/mol

IUPAC Name

5-(chloromethyl)-2-methoxy-N,N-dimethylbenzenesulfonamide

InChI

InChI=1S/C10H14ClNO3S/c1-12(2)16(13,14)10-6-8(7-11)4-5-9(10)15-3/h4-6H,7H2,1-3H3

InChI Key

WQDMPLQMZWUBQE-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)C1=C(C=CC(=C1)CCl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of OBS02053 (2.33 g, 8.89 mmol) in anhydrous DCM (50 mL) was added thionyl chloride (0.97 mL, 13.34 mmol). The mixture was stirred at room temperature for 2 h and the volatiles removed in vacuo. The residue was re-dissolved and co-evaporated three times with DCM (3×20 mL) to give OBS02058 as a light-sensitive brown oil (2.07 g, 83%); 1H-NMR (270 MHz, CDCl3)=2.98 (6H, s), 3.899 (3H, s), 4.54 (2H, s), 6.94 (1H, d, J=8.4), 7.25 (1H, dd, J=2.2, 8.4), 7.40 (1H, d, J=2.2).
Quantity
2.33 g
Type
reactant
Reaction Step One
Quantity
0.97 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Yield
83%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.